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Compound of Interest

Compound Name: BMS-986449

Cat. No.: B15604535

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling
and Disposal

The proper management and disposal of investigational compounds like BMS-986449, a
CELMoD molecular glue and IKZF2/IKZF4 degrader, are critical for ensuring laboratory safety
and environmental protection. While a specific Safety Data Sheet (SDS) with detailed disposal
instructions for BMS-986449 is not publicly available, this guide provides essential, step-by-
step procedures based on best practices for handling potent pharmaceutical compounds in a
laboratory setting. Adherence to these guidelines will help mitigate risks and ensure
compliance with general safety standards.

l. Personal Protective Equipment (PPE) and
Handling

Before beginning any work with BMS-986449, it is imperative to establish a designated
handling area, such as a certified chemical fume hood or a glove box, to ensure proper
containment. All handling of the compound should occur within this restricted area.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Provides a complete seal

) Chemical safety goggles or a around the eyes to protect
Eye Protection ] ] )
full-face shield. against splashes or airborne
particles.
Chemotherapy-rated nitrile Ensures a high level of
Hand Protection gloves (double gloving is protection against potent
recommended). compound exposure.
] A disposable, fluid-resistant Prevents contamination of
Body Protection ) ] ]
gown with long sleeves. personal clothing and skin.

Should be worn in the
designated handling area and

Foot Protection Disposable shoe covers. removed before exiting to
prevent tracking of

contaminants.

Il. Waste Segregation and Container Management

Proper segregation and labeling of waste are fundamental to safe disposal. Prepare clearly
labeled, sealed waste containers for all types of waste that will be generated before starting
any experimental work.

Table 2: Waste Container Labeling and Segregation
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Waste Type Container Type Labeling Information

"Hazardous Chemical Waste,"

) Puncture-resistant, sealed "Solid Waste," "BMS-986449,"
Solid Waste ) ]
container. and any other chemical
constituents.
"Hazardous Chemical Waste,"
Leak-proof, sealed container "Liquid Waste," "BMS-986449,"
Liquid Waste (compatible with solvents and a list of all solvents and
used). their approximate
concentrations.
Puncture-proof sharps "Hazardous Sharps Waste,"
Sharps Waste )
container. "BMS-986449."
) Labeled, sealed plastic bag or "Hazardous Waste -
Contaminated PPE . '
container. Contaminated PPE."

lll. Experimental Protocol for Safe Handling and

Disposal

The following protocol outlines the key steps for safely handling and disposing of BMS-986449
during typical laboratory procedures.

1. Preparation:
o Ensure the designated work area is clean and decontaminated.

 Verify that the institutional safety protocols and emergency contact information are readily
accessible.

o Don the appropriate PPE as specified in Table 1.
2. Handling and Use:

e When weighing and preparing solutions, use techniques that minimize the generation of dust
or aerosols.
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If dissolving the compound, add the solvent to the solid slowly to prevent splashing.
Keep all containers with BMS-986449 covered as much as possible.

. Spill Management:
In the event of a spill, immediately alert personnel in the vicinity.

Use a chemical spill kit appropriate for potent compounds, working from the outside of the
spill inward.

All materials used for spill cleanup must be disposed of as hazardous waste in the
appropriate, labeled container.

. Post-Handling Decontamination:

Thoroughly decontaminate all surfaces and equipment used during the handling process
with a validated cleaning agent.

Remove PPE carefully to avoid self-contamination and dispose of it in the designated
hazardous waste container.

Wash hands and any potentially exposed skin thoroughly with soap and water after removing
PPE.

. Disposal of Unused Compound and Contaminated Materials:

Unused Compound: The unused solid compound must be disposed of as hazardous
pharmaceutical waste. Place it in a clearly labeled, sealed container.

Contaminated Labware (Glass and Plastic): Segregate as hazardous waste. Do not rinse.
Place directly into the designated solid waste container.

Contaminated Solvents and Solutions: Collect all liquid waste containing BMS-986449 in a
labeled, leak-proof container. Do not dispose of this waste down the drain.

. Final Disposal:
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o All generated waste must be disposed of through your institution's hazardous waste
management program. Follow all local, state, and federal regulations for the disposal of
hazardous chemical waste.

IV. Workflow for Safe Disposal of BMS-986449

The following diagram illustrates the logical workflow for the proper disposal of BMS-986449
and associated waste.
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 To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of BMS-
986449]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604535#bms-986449-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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